N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C14H13ClFNO2S/c15-12-3-1-11(2-4-12)9-10-17-20(18,19)14-7-5-13(16)6-8-14/h1-8,17H,9-10H2
• InChI Key: DPXLVNAJFZQBCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNS(=O)(=O)C2=CC=C(C=C2)F)Cl
• Molecular Formula: C14H13ClFNO2S
• Molecular Weight: 313.8 g/mol

Description

N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide, commonly known as CFTRinh-172, is a small molecule inhibitor that selectively blocks the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel. CFTRinh-172 has been extensively studied for its potential therapeutic application in cystic fibrosis (CF) research.

Mechanism of Action

N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 selectively blocks the N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide chloride channel by binding to a specific site on the channel protein. The exact binding site of N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 on N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide is not well understood, but it is thought to interact with the channel pore or the regulatory domain of the protein. N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 has been shown to be a reversible inhibitor of N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide, meaning that it can be washed out of cells or tissues to restore normal N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide function (Van Goor et al., 2006).
Biochemical and Physiological Effects
N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 has been shown to inhibit N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide-mediated chloride transport in a dose-dependent manner in multiple cell types, including human airway epithelial cells and pancreatic duct cells. N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 has also been shown to reduce N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide-mediated fluid secretion in mouse trachea and sweat gland ducts. These findings suggest that N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 can effectively block N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide function in vivo and may have therapeutic potential for CF (Van Goor et al., 2006).

Advantages and Limitations for Lab Experiments

N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 has several advantages as a research tool for studying N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide function. It is a selective inhibitor of N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide, meaning that it does not affect other chloride channels or transporters. N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 is also a reversible inhibitor, allowing for the restoration of normal N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide function after treatment. However, N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 has some limitations as a research tool. It is not a specific inhibitor of N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide mutant channels, meaning that it may not be effective in all CF patients. Additionally, N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 may have off-target effects on other ion channels or transporters, which could complicate data interpretation (Van Goor et al., 2006).

Future Directions

For N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 research include:
1. Optimization of N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 structure to improve selectivity and potency.
2. Evaluation of N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 in animal models of CF to assess its efficacy and safety.
3. Development of combination therapies that target multiple N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide defects.
4. Investigation of the effects of N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 on other ion channels or transporters to better understand its off-target effects.
Conclusion
N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 is a small molecule inhibitor that selectively blocks the N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide chloride channel. It has been extensively used in CF research as a tool to study the function of N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide channels. N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 has been shown to effectively block N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide function in vitro and in vivo, making it a valuable tool for studying CF pathogenesis. However, N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 has some limitations as a research tool, and further research is needed to fully understand its potential as a therapeutic agent for CF.

Synthesis Methods

N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 is synthesized by reacting 4-fluorobenzenesulfonyl chloride with 2-(4-chlorophenyl)ethylamine in the presence of triethylamine. The reaction is carried out in dichloromethane at room temperature for 24 hours, followed by purification using column chromatography. The yield of N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 is typically around 50% (Van Goor et al., 2006).

Scientific Research Applications

N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 has been extensively used in CF research as a tool to study the function of N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide chloride channels. N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide is a membrane protein that regulates the transport of chloride ions across epithelial membranes. Mutations in the N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide gene lead to the development of CF, a life-threatening genetic disease that affects multiple organs, including the lungs, pancreas, and liver. N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamideinh-172 has been shown to inhibit the activity of N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide channels in vitro and in vivo, making it a valuable tool for studying the role of N-[2-(4-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide in CF pathogenesis (Van Goor et al., 2006).